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Compound of Interest

Compound Name: Boc-Asp(OAll)-OH

CAS No.: 132286-77-2

Cat. No.: B558370

Get Quote

The Core Principle of Orthogonal Protection
In peptide synthesis, the assembly of amino acids into a specific sequence requires the

temporary masking of reactive functional groups to prevent unwanted side reactions.[1] The

essence of an orthogonal protection strategy is the use of multiple classes of protecting groups

within a single synthesis, where each class can be selectively removed under specific chemical

conditions without affecting the others.[2][3] This selective deprotection is fundamental to the

controlled, stepwise elongation of the peptide chain and the introduction of specific

modifications.[2]

Protecting groups in Solid-Phase Peptide Synthesis (SPPS) are broadly categorized as:

Temporary Protecting Groups: These shield the α-amino group of the incoming amino acid

and are removed at each cycle of the synthesis to allow for the coupling of the next amino

acid.[2]

Permanent Protecting Groups: These protect the reactive side chains of amino acids and are

designed to remain intact throughout the synthesis, only to be removed during the final
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cleavage of thepeptide from the solid support.[2]

Semi-permanent (or Quasi-orthogonal) Protecting Groups: These are stable during chain

elongation but can be selectively removed in the presence of permanent protecting groups,

enabling modifications such as cyclization or branching.[4]
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* In Boc strategy, strong acid for side-chain cleavage also removes Nα-Boc.

Growing Peptide Chain on Solid Support

H₂N-AA₁-AA₂-...-AAₙ-Resin
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Start with Fmoc-AA-Resin

1. Fmoc Deprotection
(20% Piperidine in DMF)

Wash (DMF)

2. Couple next Fmoc-AA-OH
(e.g., HBTU/DIEA in DMF)

Wash (DMF)

Repeat Cycle
for next AA

Chain Elongation

3. Final Cleavage &
Side-Chain Deprotection

(e.g., TFA/TIS/H₂O)

Final Step

Purified Peptide
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Start with Boc-AA-Resin

1. Boc Deprotection
(50% TFA in DCM)

2. Neutralization
(e.g., DIEA in DCM)

3. Couple next Boc-AA-OH
(e.g., HBTU/DIEA in DMF)

Wash (DCM/DMF)

Repeat Cycle
for next AA

Chain Elongation

4. Final Cleavage &
Side-Chain Deprotection

(e.g., HF)

Final Step

Purified Peptide

 

Start with Linear Peptide
on Resin containing Lys(Dde)

1. Selective Dde Deprotection
(2% Hydrazine in DMF)

Wash (DMF)

2. Couple First AA of Branch
to Lys Side-Chain

Wash (DMF)

3. Elongate Branch using
Fmoc SPPS Cycles

4. Final Cleavage &
Global Deprotection (TFA)

Purified Branched Peptide
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Start with Linear Peptide on Resin
(Side-chain attached, N-Fmoc, C-OAll)

1. Deprotect N- and C-termini
(Piperidine and Pd(0))

Wash

2. On-Resin Cyclization
(Coupling Reagent + Base)

Wash

3. Final Cleavage &
Side-Chain Deprotection (TFA)

Purified Cyclic Peptide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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